Cas no 1797215-30-5 ((Prop-2-yn-1-yl)({1-[4-(pyridin-3-yl)phenyl]ethyl})amine)

• Product Name: (Prop-2-yn-1-yl)({1-[4-(pyridin-3-yl)phenyl]ethyl})amine
• CAS No: 1797215-30-5
• MF: C₁₆H₁₆N₂
• MW: 236.311643600464
• CID: 6546745
• PubChem ID: 75443600
• Update Time: 2025-06-11

(Prop-2-yn-1-yl)({1-[4-(pyridin-3-yl)phenyl]ethyl})amine Chemical and Physical Properties

Names and Identifiers

• 1797215-30-5
• Z1591215562
• N-[1-(4-pyridin-3-ylphenyl)ethyl]prop-2-yn-1-amine
• EN300-26623059
• AKOS033450734
• (prop-2-yn-1-yl)({1-[4-(pyridin-3-yl)phenyl]ethyl})amine
• (Prop-2-yn-1-yl)({1-[4-(pyridin-3-yl)phenyl]ethyl})amine

• Inchi： 1S/C16H16N2/c1-3-10-18-13(2)14-6-8-15(9-7-14)16-5-4-11-17-12-16/h1,4-9,11-13,18H,10H2,2H3
• InChI Key： DIVVOKROGOCMLM-UHFFFAOYSA-N
• SMILES： N(CC#C)C(C)C1C=CC(C2C=NC=CC=2)=CC=1

Computed Properties

• Exact Mass: 236.131348519g/mol
• Monoisotopic Mass: 236.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 24.9Ų

Additional information on (Prop-2-yn-1-yl)({1-[4-(pyridin-3-yl)phenyl]ethyl})amine

Introduction to (Prop-2-yn-1-yl)({1-[4-(pyridin-3-yl)phenyl]ethyl})amine (CAS No. 1797215-30-5)

(Prop-2-yn-1-yl)({1-[4-(pyridin-3-yl)phenyl]ethyl})amine, also known by its CAS number 1797215-30-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a propargyl group and a pyridine-substituted phenyl ring. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and ligands for biological targets.

The chemical structure of (Prop-2-yn-1-yl)({1-[4-(pyridin-3-yl)phenyl]ethyl})amine can be represented as follows: C₁₆H₁₆N₂. The presence of the propargyl group (C≡C−CH₃) and the pyridine-substituted phenyl ring (C₆H₄-Py) provides this compound with a combination of hydrophobic and hydrophilic properties, making it suitable for interactions with various biological targets. The propargyl group is known for its reactivity in click chemistry reactions, which can be utilized to synthesize more complex molecules or to conjugate this compound with other biomolecules.

In recent years, (Prop-2-yn-1-yl)({1-[4-(pyridin-3-yl)phenyl]ethyl})amine has been the subject of several studies focusing on its potential as a lead compound for drug discovery. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively bind to and inhibit certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. The ability to modulate these pathways makes (Prop-2-yn-1-yl)({1-[4-(pyridin-3-yl)phenyl]ethyl})amine a promising candidate for the treatment of these conditions.

Beyond its potential as an enzyme inhibitor, (Prop-2-yn-1-yl)({1-[4-(pyridin-3-yl)phenyl]ethyl})amine has also been explored for its use in imaging agents. The pyridine-substituted phenyl ring can be functionalized to incorporate radiolabels or fluorescent tags, allowing for non-invasive monitoring of biological processes. This property is particularly valuable in preclinical studies where the distribution and metabolism of compounds need to be carefully tracked.

The synthesis of (Prop-2-yn-1-yl)({1-[4-(pyridin-3-yl)phenyl]ethyl})amine typically involves a multi-step process that includes the formation of the propargyl group and the coupling of the pyridine-substituted phenyl ring. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic research and industrial applications. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to synthesize this compound with high yields and purity.

In addition to its therapeutic and imaging applications, (Prop-2-yn-1-y l)({1-[4-(pyridin -3 -y l)p h e n y l ]e t h y l })a m i n e has also been investigated for its potential as a ligand in metalloprotein studies. Metalloproteins play crucial roles in various biological processes, including catalysis, electron transfer, and structural support. The ability of this compound to form stable complexes with metal ions makes it a valuable tool for studying the structure and function of metalloproteins.

The safety profile of (Prop - 2 - y n - 1 - y l ) ( { 1 - [ 4 - ( p y r i d i n - 3 - y l ) p h e n y l ] e t h y l } ) a m i n e has also been evaluated in several studies. Preclinical toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is an important consideration for its potential use in drug development. However, further studies are needed to fully understand its long-term effects and potential side effects.

In conclusion, (Prop - 2 - y n - 1 - y l ) ( { 1 - [ 4 - ( p y r i d i n - 3 - y l ) p h e n y l ] e t h y l } ) a m i n e (CAS No. 1797215 - 30 - 5) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it suitable for applications ranging from enzyme inhibition to imaging agents and metalloprotein studies. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing our understanding of biological processes and developing new therapeutic strategies.